Cas no 190018-05-4 (Benzenemethanamine,3,4-bis(phenylmethoxy)-)

Benzenemethanamine,3,4-bis(phenylmethoxy)- structure
190018-05-4 structure
Product Name:Benzenemethanamine,3,4-bis(phenylmethoxy)-
CAS No:190018-05-4
MF:C21H21NO2
MW:319.396945714951
CID:115740
PubChem ID:21821660
Update Time:2023-10-30

Benzenemethanamine,3,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3,4-bis(phenylmethoxy)-
    • [3,4-bis(phenylmethoxy)phenyl]methanamine
    • 3,4-Dibenzyloxybenzylamine
    • A1-31334
    • IAFYLMNLVWFYIZ-UHFFFAOYSA-N
    • SCHEMBL6726244
    • Benzenemethanamine, 3,4-bis(phenylmethoxy)-
    • 190018-05-4
    • 1-[3,4-Bis(benzyloxy)phenyl]methanamine
    • CHEMBL170468
    • DTXSID90618471
    • MDL: MFCD07786729
    • Inchi: 1S/C21H21NO2/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)21(13-19)24-16-18-9-5-2-6-10-18/h1-13H,14-16,22H2
    • InChI Key: IAFYLMNLVWFYIZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(CN)C=CC=1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 319.15733
  • Monoisotopic Mass: 319.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

Benzenemethanamine,3,4-bis(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AB11586-5g
Benzenemethanamine, 3,4-bis(phenylmethoxy)-
190018-05-4 95%
5g
$1309.00 2024-04-20
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